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Compound of Interest

Compound Name: Perastine

Cat. No.: B1679566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a step-by-step guide for the preparation of Perastine solutions

for research purposes. Perastine is a piperazine-class antihistamine that functions as a

selective H1 histamine receptor antagonist.

Physicochemical and Storage Data
A summary of the key quantitative and qualitative data for Perastine is provided in the table

below. This information is essential for the accurate preparation and storage of Perastine
solutions.
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Parameter Value Source

Molecular Formula C₂₀H₂₅NO [1]

Molecular Weight 295.43 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1][2]

Powder Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C, dry

and dark.

[1][2]

Solution Storage

Short term (days to weeks): 0 -

4°C. Long term (months):

-20°C. In solvent: -80°C for up

to 1 year.

[1][3]

Experimental Protocols
Preparation of a Perastine Stock Solution
This protocol outlines the preparation of a Perastine stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Perastine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer
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Procedure:

Determine the Desired Concentration: Decide on the desired stock solution concentration

(e.g., 10 mM).

Calculate the Required Mass of Perastine: Use the following formula to calculate the mass

of Perastine needed: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol )

x Volume (mL)

Weigh the Perastine: Carefully weigh the calculated amount of Perastine powder in a sterile

microcentrifuge tube.

Add DMSO: Add the calculated volume of DMSO to the microcentrifuge tube containing the

Perastine powder.

Dissolve the Perastine: Vortex the solution until the Perastine is completely dissolved.

Gentle warming may be applied if necessary, but avoid excessive heat.

Storage: Store the stock solution at -20°C or -80°C for long-term storage.

Preparation of an In Vivo Formulation
This protocol provides an example of how to prepare a Perastine solution for in vivo

experiments, based on a common formulation.

Materials:

Perastine stock solution in DMSO

PEG300

Tween 80

Saline, Phosphate-Buffered Saline (PBS), or ddH₂O

Sterile tubes

Calibrated micropipettes
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Procedure:

Prepare the Vehicle Mixture: In a sterile tube, prepare the vehicle by mixing the components

in the desired ratio. For example, for a vehicle of 5% DMSO, 30% PEG300, 5% Tween 80,

and 60% saline:

For a final volume of 1 mL, mix:

50 µL DMSO

300 µL PEG300

50 µL Tween 80

600 µL Saline/PBS/ddH₂O

Prepare the Perastine Mother Liquor: Dissolve the required amount of Perastine in DMSO

to create a concentrated mother liquor. The concentration of this mother liquor will depend on

the final desired concentration in the injection volume.

Formulate the Final Solution:

Add the required volume of the Perastine mother liquor (in DMSO) to the appropriate

volume of PEG300 and mix well until the solution is clear.

Add the required volume of Tween 80 and mix well until the solution is clear.

Finally, add the required volume of Saline/PBS/ddH₂O and mix thoroughly.

Visualizations
Experimental Workflow: Perastine Stock Solution
Preparation
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Workflow for Perastine Stock Solution Preparation

Preparation

Calculations

Solution Preparation

Storage

Start

Determine Desired
Stock Concentration

Calculate Required
Mass of Perastine

Weigh Perastine Powder

Add DMSO

Vortex to Dissolve

Store at -20°C or -80°C

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1679566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the step-by-step process for preparing a Perastine stock

solution.

Signaling Pathway: Mechanism of Action of Perastine
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Simplified Signaling Pathway of H1 Histamine Receptor and Inhibition by Perastine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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